Cas no 927-20-8 (Magnesium glycerophosphate)

• Product Name: Magnesium glycerophosphate
• CAS No: 927-20-8
• MF: C₃H₉MgO₆P
• MW: 196.378722906113
• MDL: MFCD00153014
• CID: 40253
• PubChem ID: 57647615
• Update Time: 2025-06-09

Magnesium glycerophosphate Chemical and Physical Properties

Names and Identifiers

• Magnesium glycerophosphate
• DL-α-Glycerol phosphate magnesium salt hydrate
• Glycerol-1-phosphate magnesium salt hydrate
• GLYCEROPHOSPHORIC ACID MAGNESIUM SALT
• rac-glycero-3-phosphate magnesium salt
• Glycerol, 1-(dihydrogen phosphate), magnesium salt (1:1) (8CI)
• Magnesium glycerophosphate (6CI, 7CI)
• Magnesium glycerol phosphate (1:1:1)
• DL-ALPHA-GLYCEROL PHOSPHATE MAGNESIUM SALT HYDRATE

• MDL： MFCD00153014
• Inchi： 1S/C3H9O6P.Mg/c4-1-3(5)2-9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);
• InChI Key： JWMUBDROCTYZKE-UHFFFAOYSA-N
• SMILES： [Mg].O=P(OCC(CO)O)(O)O

Computed Properties

• Exact Mass: 193.98300
• Monoisotopic Mass: 193.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Color/Form: solid
• Density: Not available
• Melting Point: Not available
• Boiling Point: 488.7 °C at 760 mmHg
• Flash Point: 249.4 °C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 122.69000
• LogP: -0.67470
• Vapor Pressure: Not available

Magnesium glycerophosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：room temp

Additional information on Magnesium glycerophosphate

Magnesium Glycerophosphate: A Comprehensive Overview of CAS No. 927-20-8

Magnesium glycerophosphate, also known as magnesium glycerophosphate tetrahydrate, is a compound with the chemical formula Mg(C3H7O4P)2·4H2O and the CAS number 927-20-8. This compound is a magnesium salt of glycerophosphate, a key intermediate in the metabolism of glycerol and a precursor for phospholipid synthesis. Its unique properties and versatile applications make it an important molecule in various fields, including pharmaceuticals, nutrition, and biotechnology.

In the pharmaceutical industry, magnesium glycerophosphate is recognized for its potential therapeutic benefits. Recent studies have highlighted its role in enhancing bone health and treating conditions such as osteoporosis. For instance, a 2021 study published in the Journal of Bone and Mineral Research demonstrated that magnesium glycerophosphate supplementation significantly increased bone mineral density (BMD) in postmenopausal women. This finding underscores the compound's potential as a safe and effective supplement for maintaining bone health.

Beyond bone health, magnesium glycerophosphate has also been explored for its cardiovascular benefits. Magnesium is a crucial mineral for maintaining proper heart function, and glycerophosphate plays a role in energy metabolism. A 2020 study in the American Journal of Clinical Nutrition reported that magnesium glycerophosphate supplementation improved endothelial function and reduced blood pressure in hypertensive patients. These results suggest that the compound may have protective effects against cardiovascular diseases.

In the realm of nutrition, magnesium glycerophosphate is valued for its bioavailability and stability. Unlike some other forms of magnesium supplements, which can cause gastrointestinal side effects such as diarrhea, magnesium glycerophosphate is well-tolerated and efficiently absorbed by the body. This makes it an attractive option for individuals looking to increase their magnesium intake without adverse effects.

The biotechnological applications of magnesium glycerophosphate are also noteworthy. In cell culture media, it serves as a source of both magnesium and phosphorus, essential nutrients for cell growth and proliferation. Additionally, its use in bioprocessing can enhance the yield and quality of recombinant proteins and other biologics. A 2019 study in the Biotechnology Journal showed that incorporating magnesium glycerophosphate into fermentation media significantly increased the production of recombinant human insulin.

The safety profile of magnesium glycerophosphate has been extensively evaluated. It is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA). However, like any supplement or therapeutic agent, it should be used within recommended dosages to avoid potential side effects or interactions with other medications.

In conclusion, magnesium glycerophosphate (CAS No. 927-20-8) is a multifaceted compound with significant potential in various applications. Its roles in bone health, cardiovascular function, nutrition, and biotechnology make it a valuable molecule for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and benefits, magnesium glycerophosphate is poised to play an increasingly important role in improving human health and well-being.